Cas no 946202-89-7 (5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 946202-89-7
• MF: C₁₆H₁₅FN₄O₂
• MW: 314.314306497574
• CID: 6552914
• Update Time: 2025-07-21

5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 5-[(3-fluorophenyl)amino]-1,3,6-trimethyl-

• Inchi： 1S/C16H15FN4O2/c1-9-8-18-14-12(15(22)21(3)16(23)20(14)2)13(9)19-11-6-4-5-10(17)7-11/h4-8H,1-3H3,(H,18,19)
• InChI Key： GQTKTIFHEHSHSP-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NC3=CC=CC(F)=C3)C(C)=CN=C2N1C

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 482.0±55.0 °C(Predicted)
• pka: 2.99±0.20(Predicted)

Additional information on 5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Research Brief on 5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS: 946202-89-7)

The compound 5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS: 946202-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, as well as its implications for drug development.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly targeting specific pathways involved in cancer and inflammatory diseases. Its unique chemical structure, featuring a fluorophenylamino group and a pyrido[2,3-d]pyrimidine-dione core, contributes to its selective binding affinity and inhibitory effects. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its mechanism of action, revealing promising interactions with key enzymatic targets.

In vitro and in vivo experiments have demonstrated the compound's efficacy in suppressing tumor growth and modulating immune responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione exhibited significant anti-proliferative activity against several cancer cell lines, including breast and lung carcinomas. The compound's ability to cross the blood-brain barrier also suggests potential applications in treating neurological disorders.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research focuses on structural modifications to enhance its bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of developing a novel therapeutic agent.

In conclusion, 5-(3-fluorophenyl)amino-1,3,6-trimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activities and structural versatility underscore its potential to address unmet medical needs. Future studies will be critical in translating these findings into clinical applications.